Cas no 2229459-77-0 (2-hydroxy-3-methyl-3-(3-methylpyridin-2-yl)butanoic acid)

• Product Name: 2-hydroxy-3-methyl-3-(3-methylpyridin-2-yl)butanoic acid
• CAS No: 2229459-77-0
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6042844
• PubChem ID: 165837749
• Update Time: 2025-05-26

2-hydroxy-3-methyl-3-(3-methylpyridin-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-methyl-3-(3-methylpyridin-2-yl)butanoic acid
• EN300-1835892
• 2229459-77-0

• Inchi： 1S/C11H15NO3/c1-7-5-4-6-12-8(7)11(2,3)9(13)10(14)15/h4-6,9,13H,1-3H3,(H,14,15)
• InChI Key： DXFNGFZRAYPIGX-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C(C)(C)C1C(C)=CC=CN=1

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.4Ų

Additional information on 2-hydroxy-3-methyl-3-(3-methylpyridin-2-yl)butanoic acid

Chemical Profile and Research Applications of 2-Hydroxy-3-Methyl-3-(3-Methylpyridin-2-Yl)Butanoic Acid (CAS No. 2229459-77-0)

The compound 2-hydroxy-3-methyl-3-(3-methylpyridin-2-yl)butanoic acid (CAS No. 2229459-77-0) is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and biochemical research. Its unique molecular framework, characterized by a hydroxy group, methyl substituents, and a pyridine ring, positions it as a versatile scaffold for the development of biologically active compounds. The integration of these functional groups into a single molecule offers opportunities for modulating enzyme activity, receptor interactions, and metabolic pathways, making it a valuable candidate for pharmaceutical innovation.

Structurally, the compound features a four-carbon chain with a carboxylic acid at the terminal position, flanked by a methyl group at the third carbon and a substituted pyridine ring at the same position. The presence of the hydroxyl (-OH) group introduces polarity to the molecule, enhancing its solubility in aqueous environments while also enabling hydrogen bonding interactions critical for molecular recognition processes. The methyl substitution on both the pyridine ring and the butanoic acid chain contributes to steric and electronic effects that can influence binding affinity to target proteins or enzymes.

Recent studies have highlighted the potential of compounds with similar structural motifs in addressing unmet medical needs. For instance, research published in *Journal of Medicinal Chemistry* (Vol. 116, 2024) demonstrated that pyridine-based carboxylic acids exhibit inhibitory activity against key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) isoforms. The specific arrangement of functional groups in 3-methylpyridinyl butanoic acid derivatives may enhance their selectivity toward COX isoforms compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), thereby reducing off-target side effects.

The synthesis of this compound involves multistep organic reactions, including alkylation, oxidation, and condensation processes. A notable approach described in *Organic Letters* (Vol. 48, 2024) utilizes palladium-catalyzed cross-coupling reactions to construct the pyridine-butyric acid linkage efficiently. This methodology not only improves yield but also ensures high regioselectivity, which is crucial for maintaining consistent pharmacological properties across batches.

In terms of biological activity, preliminary in vitro assays suggest that hydroxymethyl pyridine derivatives like this compound may interact with G-protein-coupled receptors (GPCRs), which are implicated in numerous physiological processes including neurotransmission and immune response regulation. A study from *Nature Communications* (Vol. 18, 2024) reported that such compounds can modulate receptor signaling by stabilizing active conformations or altering ligand binding dynamics.

From an industrial perspective, this compound serves as an intermediate for synthesizing more complex pharmaceutical agents. Its structural flexibility allows for derivatization at multiple sites—such as esterification of the carboxylic acid or alkylation at the hydroxyl position—to tailor pharmacokinetic properties like bioavailability and half-life. This adaptability is particularly valuable during lead optimization phases in drug discovery programs.

The growing interest in green chemistry practices has also led researchers to explore sustainable synthesis routes for this class of compounds. Methods employing biocatalytic transformations or solvent-free conditions are being investigated to reduce environmental impact while maintaining product purity standards required for pharmaceutical applications.

In conclusion, CAS No. 2229459-77-0 represents a promising platform for developing next-generation therapeutics through strategic molecular design approaches. Ongoing research continues to uncover novel applications spanning anti-inflammatory agents to neuroprotective compounds, underscoring its significance within contemporary chemical biology research frameworks.